![molecular formula C7H4F3NO3 B1593350 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene CAS No. 925890-13-7](/img/structure/B1593350.png)
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene
Overview
Description
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene, also known as TFMN, is a synthetic compound with a wide range of applications in scientific research. It has been used in a variety of fields, including organic chemistry, biochemistry, and pharmacology. This compound has been studied extensively due to its unique properties which make it a useful tool for scientists.
Scientific Research Applications
Organometallic Compound Synthesis
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene has been investigated for its role in the synthesis of organometallic compounds. A study by Deacon, Stretton, and O'connor (1984) highlights the preparation of 2-methoxy-1-nitro-3,5-bis(trifluoroacetatomercurio)benzene by mercuration of 1-methoxy-2-nitrobenzene with mercuric trifluoroacetate in trifluoroacetic acid, demonstrating mercury–mercury spin–spin coupling through NMR spectroscopy (Deacon, Stretton, & O'connor, 1984).
SNAr Reaction Mechanisms
The compound's utility extends to the study of nucleophilic aromatic substitution (SNAr) reactions. Cervera, Marquet, and Martin (1996) found that substitutions of fluorine atoms in related nitrobenzene derivatives are influenced by the nucleophile's nature, offering insights into charge-controlled SNAr reactions (Cervera, Marquet, & Martin, 1996).
Synthesis of Fluorinated Aromatic Compounds
Research by Sipyagin et al. (2004) explores the synthesis of new fluorinated aromatic compounds, including derivatives of this compound. This work opens up possibilities for creating novel materials with enhanced properties due to the introduction of fluorine-containing substituents (Sipyagin et al., 2004).
Photophysics and Photochemistry Studies
The compound's structure has made it a subject of interest in photophysics and photochemistry studies. Alekperov, Fasani, Amer, and Albini (1994) examined the photo-deoxygenation of heterocyclic N-oxides, providing a foundation for understanding the photoreactivity of nitrobenzene derivatives (Alekperov, Fasani, Amer, & Albini, 1994).
Lewis Acid Catalysis
Furthermore, this compound derivatives have been explored as substrates in Lewis acid catalysis, as demonstrated by Ishihara, Kubota, Kurihara, and Yamamoto (1996). Their work on scandium trifluoromethanesulfonate catalysis underscores the potential for efficient acylation of alcohols, enhancing synthetic methodologies for complex organic compounds (Ishihara, Kubota, Kurihara, & Yamamoto, 1996).
Mechanism of Action
Target of Action
The primary targets of 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene are currently unknown
Mode of Action
Nitrobenzene compounds are generally known to undergo nucleophilic aromatic substitution reactions .
Biochemical Pathways
Nitrobenzene compounds can undergo biotransformation under certain conditions
Pharmacokinetics
It has been noted that the compound has high gastrointestinal absorption , which could impact its bioavailability.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is a combustible liquid and should be kept away from fire and high temperatures . It is also harmful if swallowed, in contact with skin, and if inhaled . These factors can influence how the compound is handled and used, potentially affecting its action and efficacy.
Properties
IUPAC Name |
1,2,3-trifluoro-5-methoxy-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO3/c1-14-4-2-3(8)5(9)6(10)7(4)11(12)13/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSOYSDLZDZGEFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1[N+](=O)[O-])F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650159 | |
Record name | 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90650159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
925890-13-7 | |
Record name | 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90650159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,3-Trifluoro-5-methoxy-4-nitro-benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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